Cas no 5798-76-5 (phenyl 4-bromobenzoate)

• Product Name: phenyl 4-bromobenzoate
• CAS No: 5798-76-5
• MF: C₁₃H₉BrO₂
• MW: 277.113363027573
• CID: 1607799
• PubChem ID: 530840
• Update Time: 2025-04-21

phenyl 4-bromobenzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-bromo-, phenyl ester
• phenyl 4-bromobenzoate
• Q27266506
• 76ROC0290F
• DTXSID40206706
• F3098-8377
• Phenyl p-bromobenzoate
• 4-Bromobenzoic acid phenyl ester [MI]
• Benzoic acid, p-bromo-, phenyl ester
• 4-Bromobenzoic acid, phenyl ester
• 4-Bromo-benzoic acid phenyl ester
• AKOS000672892
• 5798-76-5
• STL456073
• SCHEMBL105134
• UNII-76ROC0290F

• Inchi： 1S/C13H9BrO2/c14-11-8-6-10(7-9-11)13(15)16-12-4-2-1-3-5-12/h1-9H
• InChI Key： GKOPHSXEQSIHQE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(=O)OC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 275.97857
• Monoisotopic Mass: 275.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3